Cas no 1378738-56-7 (5-Amino-6-fluoronicotinamide)

5-Amino-6-fluoronicotinamide is a fluorinated nicotinamide derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring both an amino and a fluorine substituent on the pyridine ring, offers unique reactivity and binding properties, making it a valuable intermediate in the synthesis of bioactive compounds. The fluorine atom enhances metabolic stability and lipophilicity, while the amino group provides a handle for further functionalization. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors and other targeted therapeutics. High purity and consistent quality ensure reliable performance in research applications. Proper handling and storage under inert conditions are recommended to maintain stability.

5-Amino-6-fluoronicotinamide structure

Product Name:5-Amino-6-fluoronicotinamide

CAS No:1378738-56-7

MF:C₆H₆FN₃O

MW:155.129744052887

CID:4908722

Update Time:2025-08-05

5-Amino-6-fluoronicotinamide Chemical and Physical Properties

Names and Identifiers

- 5-Amino-6-fluoronicotinamide
- Inchi： 1S/C6H6FN3O/c7-5-4(8)1-3(2-10-5)6(9)11/h1-2H,8H2,(H2,9,11)
- InChI Key： LAHTWRKXIMOSMH-UHFFFAOYSA-N
- SMILES： FC1=C(C=C(C(N)=O)C=N1)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 164
XLogP3: -0.5
Topological Polar Surface Area: 82

5-Amino-6-fluoronicotinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029002049-250mg	5-Amino-6-fluoronicotinamide	1378738-56-7	95%	250mg	$1,068.20	2022-04-02
Alichem	A029002049-500mg	5-Amino-6-fluoronicotinamide	1378738-56-7	95%	500mg	$1,600.75	2022-04-02
Alichem	A029002049-1g	5-Amino-6-fluoronicotinamide	1378738-56-7	95%	1g	$2,923.95	2022-04-02

5-Amino-6-fluoronicotinamide Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

Additional information on 5-Amino-6-fluoronicotinamide

5-Amino-6-Fluoronicotinamide: A Comprehensive Overview

The compound 5-Amino-6-Fluoronicotinamide (CAS No. 1378738-56-7) is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique chemical properties and potential uses in fields such as pharmacology, agrochemicals, and materials science. Recent advancements in synthetic chemistry have enabled researchers to explore its structure, synthesis, and applications in greater depth.

5-Amino-6-Fluoronicotinamide belongs to the class of nicotinamides, which are derivatives of nicotinic acid (niacin). The molecule features an amino group (-NH2) at the 5-position and a fluorine atom at the 6-position of the nicotinamide ring. This substitution pattern imparts distinct electronic and steric properties to the compound, making it suitable for various functional applications. The presence of the amino group introduces nucleophilic character, while the fluorine atom enhances lipophilicity and stability.

Recent studies have highlighted the potential of 5-Amino-6-Fluoronicotinamide as a precursor for bioactive molecules. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants. The compound's ability to act as a scaffold for further functionalization has been extensively investigated, with promising results in drug discovery pipelines.

In terms of synthesis, 5-Amino-6-Fluoronicotinamide can be prepared via several routes, including nucleophilic aromatic substitution and condensation reactions. One common method involves the reaction of 5-amino-6-fluoronicotinic acid with ammonia or ammonium salts under appropriate conditions. This approach ensures high yields and purity, making it suitable for large-scale production.

The application of 5-Amino-6-Fluoronicotinamide extends beyond pharmacology into agrochemicals, where it has been studied as a potential herbicide or fungicide. Its ability to inhibit specific enzymes involved in plant metabolism makes it a candidate for agricultural pest control solutions.

Moreover, recent advancements in materials science have explored the use of 5-Amino-6-Fluoronicotinamide as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The compound's ability to coordinate with metal ions has opened new avenues for its application in catalysis and gas storage technologies.

In conclusion, 5-Amino-6-Fluoronicotinamide (CAS No. 1378738-56-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent research advancements, positions it as a valuable tool in modern scientific research and industrial development.